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Compound of Interest

Compound Name: Boc-His(3-Bom)-Osu

Cat. No.: B613689 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

specialized chemical reagents like Boc-His(3-Bom)-Osu is a critical component of laboratory

safety and environmental responsibility. While a comprehensive Safety Data Sheet (SDS) with

specific disposal instructions for this compound is not readily available in public resources, a

safe and compliant disposal procedure can be established by adhering to general principles of

hazardous waste management for laboratory chemicals. This guide provides essential, step-by-

step logistical information for the proper handling and disposal of Boc-His(3-Bom)-Osu.

Chemical and Safety Data Overview
Due to the limited availability of a detailed SDS for Boc-His(3-Bom)-Osu, the following table

summarizes known information and conservative assumptions based on its chemical class (a

protected amino acid active ester).
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Parameter Value/Information Source/Rationale

Chemical Name

Nα-Boc-Nπ-benzyloxymethyl-

L-histidine N-

hydroxysuccinimide ester

Chemical Nomenclature

CAS Number 129672-10-2 Public Databases

Molecular Formula C23H28N4O7 Public Databases

Molecular Weight 472.49 g/mol Public Databases

Physical Form Solid (likely a powder)
General knowledge of similar

reagents

Known Hazards

Data not available; assume it is

an irritant and potentially

harmful if ingested or inhaled.

Precautionary Principle, based

on general chemical handling

guidelines.

Reactivity

Reacts with nucleophiles (e.g.,

amines, water). Hydrolyzes in

the presence of moisture.

Chemical nature of an N-

hydroxysuccinimide (NHS)

ester.

Decomposition Products

Upon hydrolysis: N-

hydroxysuccinimide and Boc-

His(3-Bom)-OH. Combustion

may produce oxides of carbon

and nitrogen.

Chemical knowledge of NHS

ester hydrolysis and

combustion of organic

compounds.

Experimental Protocols: Disposal Procedures
The following protocol outlines the recommended step-by-step procedure for the disposal of

Boc-His(3-Bom)-Osu. This procedure is based on standard practices for laboratory chemical

waste disposal.[1][2][3]

Step 1: Personal Protective Equipment (PPE)

Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling Boc-His(3-Bom)-Osu.
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Step 2: Waste Identification and Classification

Treat all Boc-His(3-Bom)-Osu waste as hazardous chemical waste.[2][4]

This includes the pure reagent, contaminated labware (e.g., weighing boats, spatulas), and

any solutions containing the compound.

Step 3: Waste Segregation and Collection

Solid Waste:

Collect pure Boc-His(3-Bom)-Osu and any contaminated disposable solids (e.g., gloves,

weighing paper) in a designated, leak-proof, and clearly labeled hazardous waste

container for solid chemical waste.[4][5]

Ensure the container is compatible with the chemical and has a secure lid.

Liquid Waste:

If Boc-His(3-Bom)-Osu is in a solution, collect it in a designated hazardous waste

container for organic solvent waste. Do not pour it down the drain.[5][6]

Ensure the liquid waste container is properly vented if volatile organic solvents were used.

Sharps Waste:

Any sharps (e.g., needles, broken glass) contaminated with Boc-His(3-Bom)-Osu should

be placed in a designated sharps container for hazardous chemical waste.[5]

Step 4: Labeling of Waste Containers

Label all waste containers with the words "Hazardous Waste."[7]

Clearly list all chemical constituents and their approximate percentages. For example: "Boc-
His(3-Bom)-Osu," or if in solution, "Boc-His(3-Bom)-Osu in Acetonitrile (~5 mg/mL)."[5]

Indicate the primary hazards (e.g., "Irritant," "Handle with Care").
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Include the date the waste was first added to the container.

Step 5: Storage of Chemical Waste

Store hazardous waste containers in a designated satellite accumulation area, such as a

fume hood.[5][7]

Ensure waste containers are kept closed except when adding waste.

Segregate the waste container from incompatible chemicals.

Step 6: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste.[4]

Follow all institutional procedures for waste manifest and pickup.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of waste

generated from experiments involving Boc-His(3-Bom)-Osu.
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Caption: Disposal decision workflow for Boc-His(3-Bom)-Osu waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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